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Compound of Interest

Compound Name: Custodiol

Cat. No.: B12649038 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety protocols, personal protective

equipment (PPE) recommendations, and disposal plans for handling Custodiol® HTK

(Histidine-Tryptophan-Ketoglutarate) solution. Adherence to these guidelines is critical for

minimizing risks and ensuring operational efficiency.

Personal Protective Equipment (PPE)
When handling Custodiol® HTK solution in a laboratory setting, the following personal

protective equipment is mandatory to prevent skin and eye contact and to maintain a sterile

environment.

Standard Laboratory Attire:

Lab Coat: A clean, buttoned lab coat should be worn to protect from potential splashes.

Full-Length Pants: Legs must be fully covered.

Closed-Toe Shoes: Footwear that completely covers the feet is required.

Specific PPE for Handling Custodiol®:

Eye Protection: Safety glasses with side shields are the minimum requirement. For splash

hazards, chemical safety goggles are recommended.[1][2][3]
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Hand Protection: Nitrile gloves are essential to prevent skin contact.[3][4][5] For extended

handling or in case of a spill, consider double-gloving.

Face Shield: When there is a significant risk of splashing, a face shield should be worn in

addition to safety glasses or goggles.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of Custodiol® from

preparation to use in a research setting.

1. Pre-Handling Preparations:

Review Safety Data Sheets (SDS): Before handling, familiarize yourself with the SDS for

each component of Custodiol® if available, or the general guidance for similar solutions.

Ensure Proper Ventilation: Work in a well-ventilated area. A chemical fume hood is

recommended if there is a risk of aerosol generation.[1][6]

Gather all necessary materials: Have all equipment and reagents ready before starting the

procedure.

Inspect the Solution: Visually inspect the Custodiol® solution. It should be a clear, colorless

to pale yellow solution.[7] Do not use if the solution is discolored or contains precipitates.

2. Handling Procedure:

Don Appropriate PPE: Put on all required personal protective equipment as listed above.

Aseptic Technique: If the experimental protocol requires sterility, perform all manipulations in

a laminar flow hood or using aseptic techniques.

Dispensing: When transferring the solution, do so carefully to avoid splashing. If pouring, do

so slowly and close to the receiving container.

Avoid Inhalation: While Custodiol® components are generally not considered respiratory

hazards in solution form, it is good practice to avoid breathing in any aerosols that may be

generated.
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3. Post-Handling:

Decontaminate Work Area: Clean and disinfect the work surface with an appropriate

disinfectant.

Properly Store or Dispose of Unused Solution: If the remaining solution is to be stored,

ensure the container is sealed tightly and stored at the recommended temperature (typically

2-8°C), protected from light.[8]

Doff PPE: Remove PPE in the correct order to avoid contamination. Dispose of single-use

items like gloves in the appropriate waste stream. Wash hands thoroughly after removing

gloves.

Disposal Plan
Unused or waste Custodiol® solution should be disposed of according to institutional and local

regulations. For small quantities in a laboratory setting, the recommended procedure is as

follows:

Dilution: Dilute the unused Custodiol® solution with a large volume of water. A 1:10 dilution

is a common practice.

Drain Disposal: The diluted solution can typically be poured down the drain.[6] However,

always confirm this with your institution's environmental health and safety (EHS) department.

Container Disposal: Empty containers should be rinsed with water before being discarded or

recycled, following institutional guidelines.

First Aid Measures
In the event of accidental exposure to Custodiol®, follow these first aid procedures

immediately.
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Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[1]

[2][8][9][10][11] Seek medical attention if

irritation persists.

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.[8]

[9][11] Seek medical attention if irritation

develops.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, begin artificial respiration. Seek

immediate medical attention.[9]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 1-2 glasses of water.[8][9][11]

Seek immediate medical attention.

Quantitative Data
The following table summarizes the composition of Custodiol® HTK Solution.
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Component Concentration (in 1000 mL) Molar Mass ( g/mol )

Sodium Chloride 0.876 g 58.44

Potassium Chloride 0.671 g 74.55

Magnesium Chloride

Hexahydrate
0.813 g 203.31

Calcium Chloride Dihydrate 0.0022 g 147.01

Histidine 27.928 g 155.15

Histidine Hydrochloride

Monohydrate
3.777 g 209.63

Tryptophan 0.408 g 204.23

α-Ketoglutaric Acid 0.146 g 146.1

Mannitol 5.465 g 182.17

Water for Injection q.s. to 1000 mL 18.02

Data synthesized from publicly available product information.

Experimental Workflow Diagram
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Custodiol® Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. Calcium Chloride SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

3. carlroth.com [carlroth.com]

4. Potassium Chloride SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

5. Magnesium Chloride SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

6. fishersci.com [fishersci.com]

7. carlroth.com:443 [carlroth.com:443]

8. fishersci.com [fishersci.com]

9. biomedicadiagnostics.com [biomedicadiagnostics.com]

10. assets.thermofisher.com [assets.thermofisher.com]

11. cdn.lasec.co.za [cdn.lasec.co.za]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Custodiol® HTK Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12649038#personal-protective-equipment-for-
handling-custodiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12649038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12649038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

